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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals
Introduction:

2,2,6,6-Tetramethylcyclohexanone, a sterically hindered cyclic ketone, presents a unique
scaffold for the synthesis of complex molecular architectures relevant to pharmaceutical
development. While its direct application in drug synthesis is limited by the steric hindrance of
the four methyl groups, its derivatives, particularly the corresponding oxime and the
subsequent ring-expanded caprolactam, serve as valuable intermediates in the creation of
novel bioactive molecules. This technical guide provides a comprehensive overview of the
synthetic routes and potential applications of 2,2,6,6-tetramethylcyclohexanone in the
pharmaceutical landscape, complete with detailed experimental protocols and data presented
for clarity and reproducibility.

Physicochemical Properties of 2,2,6,6-
Tetramethylcyclohexanone

A foundational understanding of the physical and chemical properties of the starting material is
crucial for its effective utilization in synthesis.
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Property Value

Molecular Formula C10H180

Molecular Weight 154.25 g/mol

CAS Number 1195-93-3

Appearance Colorless to pale yellow liquid
Boiling Point 189-191 °C

Density 0.888 g/mL at 25 °C

Synthetic Applications: From Ketone to Bioactive
Scaffolds

The primary route to unlocking the synthetic potential of 2,2,6,6-tetramethylcyclohexanone in
pharmaceutical research involves its conversion to 2,2,6,6-tetramethylcyclohexanone oxime,
followed by a Beckmann rearrangement to yield the corresponding 3,3,7,7-tetramethylazepan-
2-one (a substituted e-caprolactam). This lactam serves as a versatile building block for further

elaboration into potential therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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